2-(2-Methylpiperidin-4-yl)acetic acid

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• SMILES: CC1CC(CCN1)CC(=O)O
• InChI: InChI=1S/C8H15NO2/c1-6-4-7(2-3-9-6)5-8(10)11/h6-7,9H,2-5H2,1H3,(H,10,11)
• InChIKey: UXZSWHZGEHTKIY-UHFFFAOYSA-N

Physicochemical Identity and Class Positioning

2-(2-Methylpiperidin-4-yl)acetic acid (CAS 887587-19-1) is a chiral piperidine derivative with the molecular formula C8H15NO2 and a molecular weight of 157.21 g/mol [1]. It belongs to the piperidine-4-acetic acid class and features a methyl substituent at the 2-position of the piperidine ring, introducing two undefined stereocenters and distinguishing it from the unsubstituted parent 2-(piperidin-4-yl)acetic acid (CAS 51052-78-9, MW 143.18 g/mol) [2]. The compound is classified as harmful if swallowed (H302), causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Its chiral nature and dual functional groups (secondary amine and carboxylic acid) position it as a versatile intermediate for asymmetric synthesis and medicinal chemistry applications [3].

Scaffold Class

Chiral piperidine-4-acetic acid intermediate

Stereochemical Context

Two undefined stereocenters support diastereoselective synthesis

Functional Profile

Free carboxylic acid and secondary amine for versatile derivatization

• [1] PubChem. (2024). Compound Summary: 2-(2-Methylpiperidin-4-yl)acetic acid, CID 45357659. National Center for Biotechnology Information. View Source
• [2] Molbase. (2023). 4-Piperidineacetic acid (CAS 51052-78-9): LogP 0.7895, PSA 49.33, MW 143.18. View Source
• [3] Kuujia. (2024). 2-(2-Methylpiperidin-4-yl)acetic acid (CAS 887587-19-1): Chiral piperidine derivative for pharmaceutical building block applications. View Source

Why Substitution Fails for Stereochemistry

The 2-methyl substituent on the piperidine ring introduces a chiral center that is absent in the unsubstituted parent 2-(piperidin-4-yl)acetic acid, meaning that any synthetic route or biological screening program relying on stereochemical outcomes cannot simply interchange these compounds [1]. The methyl group also alters the computed lipophilicity (LogP ~1.04 for the 2-methyl derivative vs. ~0.79 for the unsubstituted parent), which affects partitioning behavior, chromatographic retention, and passive membrane permeability predictions . Furthermore, the regioisomeric 2-(3-methylpiperidin-4-yl)acetic acid (CAS 887587-24-8), while sharing the same molecular formula and similar computed LogP, presents the methyl group at the 3-position, leading to different steric environments around the acetic acid attachment point and distinct conformational preferences that can alter reactivity in amide coupling and other derivatization reactions . These differences, while subtle at the computed property level, become critical in stereoselective synthesis and structure-activity relationship (SAR) studies.

Target

2-(2-Methylpiperidin-4-yl)acetic acid

Substitute / Analog

Unsubstituted 2-(piperidin-4-yl)acetic acid lacks chiral center; may shift stereochemical outcomes in synthesis.

Target

2-(2-Methylpiperidin-4-yl)acetic acid

Substitute / Analog

3-Methyl regioisomer (CAS 887587-24-8) has altered steric environment; reactivity in amide coupling may differ.

Target

Substitute / Analog

Methyl ester derivative reduces GHS hazard profile but eliminates free acid; requires hydrolysis step if free acid needed.

• [1] PubChem. (2024). 2-(2-Methylpiperidin-4-yl)acetic acid, CID 45357659: Contains 2 undefined atom stereocenters. View Source

Quantitative Evidence vs. Closest Analogs

Lipophilicity Differential from 2-Methyl Substitution

The 2-methyl substitution on the piperidine ring of the target compound increases the computed partition coefficient (LogP) to approximately 1.04, compared to 0.79 for the unsubstituted 2-(piperidin-4-yl)acetic acid . This represents a ΔLogP of approximately +0.25, indicating moderately increased lipophilicity that can influence membrane permeability, protein binding, and chromatographic behavior. By contrast, the regioisomeric 3-methyl derivative (CAS 887587-24-8) exhibits an identical computed LogP of 1.04, suggesting that while the methyl group consistently increases lipophilicity relative to the parent, the positional isomer cannot be distinguished by this parameter alone; stereochemical differences must therefore be the basis for selection between these two isomers .

Lipophilicity Shift

Data to verify

ΔLogP +0.25 vs. unsubstituted parent; identical to 3-methyl regioisomer.

Supports lipophilicity-based purification review.

Computed values; may not fully predict chromatographic behavior.

Evidence Dimension	Computed partition coefficient (LogP)
Target Compound Data	LogP ~1.04 (2-methyl substitution at ring position 2)
Comparator Or Baseline	2-(Piperidin-4-yl)acetic acid: LogP 0.79; 2-(3-Methylpiperidin-4-yl)acetic acid: LogP 1.04
Quantified Difference	ΔLogP ≈ +0.25 vs. unsubstituted parent; ΔLogP ≈ 0 vs. 3-methyl regioisomer
Conditions	Computed LogP values from Chemsrc and Molbase databases using standardized algorithms

Why This Matters

A ΔLogP of 0.25 units is meaningful in medicinal chemistry for predicting relative passive membrane permeability and may alter HPLC retention times, directly impacting purification strategy selection.

Chiral Center Advantage in Asymmetric Synthesis

2-(2-Methylpiperidin-4-yl)acetic acid contains two undefined atom stereocenters (at the 2-position bearing the methyl group and at the 4-position bearing the acetic acid side chain), as documented in PubChem [1]. This contrasts with the unsubstituted 2-(piperidin-4-yl)acetic acid, which has no stereocenters on the saturated ring, and with the 3-methyl regioisomer, which also has two stereocenters but at different ring positions [2]. The presence of the 2-methyl group adjacent to the ring nitrogen creates a distinct steric environment that can be exploited for diastereoselective transformations—for instance, during amide bond formation or N-functionalization reactions where the methyl group influences the conformational preference of the piperidine ring. While no published direct comparison of diastereoselectivity between the 2-methyl and 3-methyl isomers was identified, the principle that proximal substituents exert greater stereochemical influence on reactions at the ring nitrogen is a well-established class-level phenomenon for substituted piperidines [3].

Stereocenter Advantage

Class-level

2 undefined stereocenters vs. 0 for parent; 2-methyl proximal to ring N.

Supports diastereoselective N-functionalization context.

Class-level inference; direct comparison data unavailable.

Evidence Dimension	Number and position of stereocenters
Target Compound Data	2 undefined stereocenters (C2 with methyl; C4 with acetic acid moiety)
Comparator Or Baseline	2-(Piperidin-4-yl)acetic acid: 0 ring stereocenters; 2-(3-Methylpiperidin-4-yl)acetic acid: 2 stereocenters at positions 3 and 4
Quantified Difference	2 vs. 0 stereocenters (vs. unsubstituted parent); identical count but different position (vs. 3-methyl isomer)
Conditions	Structural analysis from PubChem records and IUPAC nomenclature

Why This Matters

For procurement in asymmetric synthesis programs, the 2-methyl substitution pattern uniquely positions the chiral center adjacent to the nucleophilic nitrogen, which directly impacts diastereoselectivity in N-acylation and N-alkylation reactions.

• [1] PubChem. (2024). 2-(2-Methylpiperidin-4-yl)acetic acid, CID 45357659: Undefined Atom Stereocenter Count: 2. View Source
• [2] PubChem. (2024). 2-(Piperidin-4-yl)acetic acid: achiral piperidine ring with no stereocenters. Molbase data. View Source
• [3] Merschaert, A. et al. (2003). New stereoselective syntheses of cis- and trans-2-methyl-4-arylpiperidines. Demonstrates stereochemical control principles for 2-methyl-substituted piperidines. View Source

GHS Hazard Profile Differentiation

2-(2-Methylpiperidin-4-yl)acetic acid is classified under GHS with hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation), as listed in vendor technical datasheets . This is a more extensive hazard profile compared to the methyl ester derivative (methyl 4-piperidineacetate, CAS 168986-49-0), which is typically handled with fewer GHS hazard designations due to the reduced acidity and different exposure risks of the ester form . Procurement teams evaluating whether to order the free acid or the ester derivative for a synthetic sequence must consider that the free acid form requires full PPE (P280: protective gloves, clothing, eye/face protection) as a mandatory handling precaution, which may add operational overhead in high-throughput laboratory settings .

GHS Profile Delta

Data to verify

4 active hazard statements vs. typically 1-2 for ester analog; P280 mandatory.

Affects handling and PPE procurement review.

Source-specific; verify with current vendor SDS.

Evidence Dimension	GHS hazard classification profile
Target Compound Data	H302, H315, H319, H335 (4 hazard statements); P280 mandatory
Comparator Or Baseline	Methyl 4-piperidineacetate (CAS 168986-49-0): typically fewer GHS hazard statements; ester form reduces acidity-related hazards
Quantified Difference	4 active hazard statements vs. typically 1-2 for the ester analog
Conditions	GHS classification as reported in vendor Safety Data Sheets and technical datasheets

Why This Matters

The more extensive hazard profile of the free acid directly affects laboratory handling costs, PPE requirements, and waste disposal procedures, making this a tangible procurement differentiator versus ester or protected derivatives.

Higher Polarity vs. CNS-Penetrant Piperidines

The XLogP3-AA value for 2-(2-methylpiperidin-4-yl)acetic acid is -1.8, as computed by PubChem [1]. This negative value reflects the dominant contribution of the carboxylic acid group to overall polarity. By class-level inference, many 4-arylpiperidine CNS drugs exhibit XLogP values in the range of +2 to +4; the substantially lower XLogP3 of the title compound suggests it is better suited as a hydrophilic building block or early-intermediate scaffold rather than a late-stage CNS-penetrant candidate [2]. The related compound 2-(piperidin-4-yl)acetic acid has a reported LogP of 0.79, which is less negative than the XLogP3 of -1.8 for the 2-methyl derivative—though this discrepancy partly reflects different computational methodologies (XLogP3 vs. standard LogP algorithms) [3]. Users should note that direct XLogP3 comparison data for the unsubstituted parent was not retrievable from PubChem in the same format, limiting the strength of this cross-comparison.

Polarity Differentiation

Supporting evidence

XLogP3-AA = -1.8 vs. typical CNS drug range of +2 to +4.

Guides fit as a polar intermediate, not a late-stage scaffold.

Mixed-method comparison with parent logP requires caution.

Evidence Dimension	XLogP3-AA (computed lipophilicity)
Target Compound Data	XLogP3-AA = -1.8
Comparator Or Baseline	Typical CNS-penetrant piperidine drugs: XLogP +2 to +4 (class-level range); unsubstituted parent LogP = 0.79 (different algorithm)
Quantified Difference	~3.8-5.8 log units more polar than typical CNS drugs; approximately 2.6 log units more polar than parent by mixed-method comparison
Conditions	Computed by XLogP3 3.0 (PubChem release 2019.06.18)

Why This Matters

The high polarity (XLogP3 = -1.8) means this compound is better suited as an early-stage synthetic intermediate requiring aqueous workup or polar chromatographic purification, rather than as a final drug-like molecule, guiding procurement toward its primary use case as a building block.

• [1] PubChem. (2024). 2-(2-Methylpiperidin-4-yl)acetic acid, CID 45357659: XLogP3-AA = -1.8. View Source
• [2] Vardanyan, R. (2017). Piperidine-Based Drug Discovery. Elsevier. Chapter 1: General overview of piperidine scaffold properties in CNS drug design. View Source
• [3] Molbase. (2023). 4-Piperidineacetic acid (CAS 51052-78-9): LogP 0.7895. Note: LogP values are computed using different algorithms than XLogP3. View Source

Polar Surface Area Parity Across Analogs

The topological polar surface area (TPSA) for 2-(2-methylpiperidin-4-yl)acetic acid is 49.3 Ų, computed by Cactvs and reported in PubChem [1]. This value is identical to both the unsubstituted parent 2-(piperidin-4-yl)acetic acid (PSA = 49.33 Ų) [2] and the 3-methyl regioisomer (PSA = 49.33 Ų) . This parity demonstrates that the 2-methyl substitution does not alter the fundamental hydrogen-bonding capacity of the scaffold—the carboxylic acid and secondary amine dominate the PSA calculation regardless of methyl position. For procurement decisions, this means that if passive oral bioavailability predictions (typically favoring PSA < 90 Ų) are driving scaffold selection, all three compounds would score equivalently, and the decision must be based on the stereochemical and lipophilicity differences documented above rather than PSA.

PSA Parity

Cross-study comparable

49.3 Ų, identical to parent and 3-methyl regioisomer (ΔPSA ≈ 0).

Rules out PSA as a differentiator; focus selection on stereochemistry.

Computed by Cactvs; consistent across databases.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	49.3 Ų (PubChem computed)
Comparator Or Baseline	2-(Piperidin-4-yl)acetic acid: 49.33 Ų; 2-(3-Methylpiperidin-4-yl)acetic acid: 49.33 Ų
Quantified Difference	ΔPSA ≈ 0 Ų across all three compounds
Conditions	Computed by Cactvs 3.4.6.11 (PubChem); consistent across Chemsrc and Molbase databases

Why This Matters

The identical PSA across analogs means that differences in chromatographic retention, solubility, and permeability predictions must be attributed to lipophilicity and conformational effects rather than polar surface area, simplifying the analytical framework for compound selection.

• [1] PubChem. (2024). 2-(2-Methylpiperidin-4-yl)acetic acid, CID 45357659: Topological Polar Surface Area = 49.3 Ų. View Source
• [2] Molbase. (2023). 4-Piperidineacetic acid (CAS 51052-78-9): PSA 49.33, LogP 0.7895. View Source

Procurement and Application Scenarios

Asymmetric Synthesis of CNS-Targeted Libraries

Based on the compound's two undefined stereocenters and the 2-methyl substitution adjacent to the ring nitrogen [1], this building block is optimally deployed in medicinal chemistry programs synthesizing stereochemically defined CNS-targeted libraries. The chiral methyl group enables diastereoselective N-functionalization reactions, making it preferable over the achiral unsubstituted parent for programs requiring enantiomerically pure intermediates. The moderate LogP increase (~0.25 units over the parent) provides a subtle but potentially meaningful improvement in intermediate handling during organic solvent extractions.

HDAC Inhibitor Development with Zinc-Binding Surrogates

Recent research published in ACS Chemical Biology (2024) has explored this compound's incorporation into histone deacetylase (HDAC) inhibitor design, where the carboxylic acid moiety serves as a zinc-binding group surrogate [2]. Derivatives showed improved isoform selectivity compared to traditional hydroxamic acid-based inhibitors. This application specifically exploits the free carboxylic acid functionality that distinguishes this compound from ester or amide derivatives, and the 2-methyl group may contribute to isoform selectivity through steric interactions with the HDAC binding pocket.

PET Tracer Precursor for Fluorine-18 Labeling

The compound has been reported as a precursor for fluorine-18 labeling in the development of σ1 receptor PET tracers for neuroimaging, as presented at the 2024 Society of Nuclear Medicine and Molecular Imaging meeting [3]. Its favorable properties for radiopharmaceutical applications stem from the combination of the free carboxylic acid (enabling facile conjugation chemistry) and the chiral 2-methylpiperidine scaffold (providing stereochemical definition for receptor binding). This represents a high-value procurement scenario where the specific stereochemistry of the 2-methyl substitution is critical for target engagement.

Scalable Asymmetric Hydrogenation Process Chemistry

A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route for this compound employing asymmetric hydrogenation as a key step, achieving improved enantioselectivity and yield over previous methods [4]. For industrial procurement, this translates to improved commercial availability of enantiomerically enriched material, making the compound a viable building block for kilo-scale synthesis campaigns where the 2-methyl chiral center must be installed with high enantiomeric excess.

Application

Selection Property

Validation Focus

Stereochemically Defined CNS-Targeted Libraries

Chiral 2-methyl substitution adjacent to ring N

Diastereoselective N-functionalization reproducibility

HDAC Inhibitor Tool Compound Design

Free carboxylic acid as zinc-binding surrogate

Isoform-selectivity assay context vs. hydroxamic acid controls

PET Tracer Precursor Development

Stereochemical definition for receptor binding

Target engagement in σ1 receptor assay models

Scalable Asymmetric Synthesis Process

Enantiomerically enriched intermediate supply

Enantiomeric excess consistency in hydrogenation steps

• [1] PubChem. (2024). 2-(2-Methylpiperidin-4-yl)acetic acid, CID 45357659: 2 undefined stereocenters. View Source
• [2] ACS Chemical Biology (2024). Incorporation of 2-(2-methylpiperidin-4-yl)acetic acid into HDAC inhibitor design with zinc-binding group surrogate function. As cited in Kuujia research brief. View Source
• [3] Society of Nuclear Medicine and Molecular Imaging Annual Meeting (2024). PET tracer development using 2-(2-methylpiperidin-4-yl)acetic acid for σ1 receptor neuroimaging. As cited in Kuujia research brief. View Source
• [4] Organic Process Research & Development (2024). Scalable asymmetric hydrogenation route for 2-(2-methylpiperidin-4-yl)acetic acid with improved enantioselectivity and yield. As cited in Kuujia research brief. View Source